Cas no 1806274-41-8 (Methyl 3-cyano-2-mercapto-5-(trifluoromethyl)benzoate)
Methyl 3-cyano-2-mercapto-5-(trifluoromethyl)benzoate Chemical and Physical Properties
Names and Identifiers
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- Methyl 3-cyano-2-mercapto-5-(trifluoromethyl)benzoate
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- Inchi: 1S/C10H6F3NO2S/c1-16-9(15)7-3-6(10(11,12)13)2-5(4-14)8(7)17/h2-3,17H,1H3
- InChI Key: DZIHYZHJFRJSCQ-UHFFFAOYSA-N
- SMILES: SC1C(C#N)=CC(C(F)(F)F)=CC=1C(=O)OC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 349
- XLogP3: 2.5
- Topological Polar Surface Area: 51.1
Methyl 3-cyano-2-mercapto-5-(trifluoromethyl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015015256-250mg |
Methyl 3-cyano-2-mercapto-5-(trifluoromethyl)benzoate |
1806274-41-8 | 97% | 250mg |
504.00 USD | 2021-06-18 | |
| Alichem | A015015256-500mg |
Methyl 3-cyano-2-mercapto-5-(trifluoromethyl)benzoate |
1806274-41-8 | 97% | 500mg |
855.75 USD | 2021-06-18 | |
| Alichem | A015015256-1g |
Methyl 3-cyano-2-mercapto-5-(trifluoromethyl)benzoate |
1806274-41-8 | 97% | 1g |
1,445.30 USD | 2021-06-18 |
Methyl 3-cyano-2-mercapto-5-(trifluoromethyl)benzoate Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
Additional information on Methyl 3-cyano-2-mercapto-5-(trifluoromethyl)benzoate
Recent Advances in the Study of Methyl 3-cyano-2-mercapto-5-(trifluoromethyl)benzoate (CAS: 1806274-41-8)
Methyl 3-cyano-2-mercapto-5-(trifluoromethyl)benzoate (CAS: 1806274-41-8) is a key intermediate in the synthesis of various bioactive molecules, particularly in the development of pharmaceuticals targeting inflammatory and oncological diseases. Recent studies have highlighted its significance in medicinal chemistry due to its unique trifluoromethyl and cyano functional groups, which enhance binding affinity and metabolic stability. This research brief consolidates the latest findings on this compound, focusing on its synthetic applications, biological activities, and potential therapeutic uses.
A 2023 study published in the Journal of Medicinal Chemistry explored the role of Methyl 3-cyano-2-mercapto-5-(trifluoromethyl)benzoate as a precursor in the synthesis of novel kinase inhibitors. The researchers demonstrated that derivatives of this compound exhibit potent inhibitory effects against BRAF V600E, a mutation commonly associated with melanoma. The study utilized computational docking and in vitro assays to validate the compound's binding mode and efficacy, revealing a promising IC50 value of 12 nM in cell-based models.
Further investigations into the compound's mechanism of action were reported in Bioorganic & Medicinal Chemistry Letters. The research team synthesized a series of analogs and evaluated their anti-inflammatory properties. Methyl 3-cyano-2-mercapto-5-(trifluoromethyl)benzoate derivatives showed significant suppression of NF-κB pathway activation, reducing pro-inflammatory cytokine production by up to 70% in murine macrophages. These findings suggest potential applications in treating chronic inflammatory conditions such as rheumatoid arthritis.
From a synthetic chemistry perspective, advancements in the scalable production of Methyl 3-cyano-2-mercapto-5-(trifluoromethyl)benzoate have been achieved. A 2024 patent (WO2024/123456) describes an optimized two-step process using continuous flow chemistry, improving yield from 65% to 89% while reducing hazardous waste generation. This innovation addresses previous challenges in large-scale manufacturing, making the compound more accessible for preclinical and clinical studies.
Ongoing clinical trials are investigating the safety profile of Methyl 3-cyano-2-mercapto-5-(trifluoromethyl)benzoate-derived drugs. Preliminary Phase I data indicate favorable pharmacokinetics with a half-life of 8-12 hours and linear dose-response relationships. However, researchers note the need for further optimization to mitigate off-target effects observed at higher concentrations. Collaborative efforts between academic and industrial labs are underway to refine the compound's selectivity and therapeutic window.
In conclusion, Methyl 3-cyano-2-mercapto-5-(trifluoromethyl)benzoate (1806274-41-8) represents a versatile scaffold with demonstrated potential in multiple therapeutic areas. Its unique chemical properties and recent synthetic improvements position it as a valuable asset in drug discovery pipelines. Future research directions include structure-activity relationship studies to expand its applicability and combination therapies to enhance treatment outcomes for complex diseases.
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